Cas no 876716-29-9 (Phenyl(1H-tetrazol-1-yl)acetic Acid)

• Product Name: Phenyl(1H-tetrazol-1-yl)acetic Acid
• CAS No: 876716-29-9
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD07186413
• CID: 709986
• PubChem ID: 3159646
• Update Time: 2025-04-19

Phenyl(1H-tetrazol-1-yl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Phenyl-2-(1H-tetrazol-1-yl)acetic acid
• 1H-Tetrazole-1-aceticacid, a-phenyl-
• 2-phenyl-2-(tetrazol-1-yl)acetic acid
• Phenyl-tetrazol-1-yl-acetic acid
• HMS1698L03
• phenyl(1H-tetrazol-1-yl)aceticacid
• DTXSID40390215
• AKOS016345415
• AKOS000321675
• 2-phenyl-2-(1H-tetrazol-1-yl)aceticacid
• LS-02087
• phenyl(1H-tetrazol-1-yl)acetic acid
• F2145-0444
• EN300-16522
• 2-phenyl-2-(1H-1,2,3,4-tetrazol-1-yl)acetic acid
• MFCD07186413
• 876716-29-9
• (R)-2-phenyl-2-(1H-tetrazol-1-yl)acetic acid
• phenyl(1,2,3,4-tetrazol-1-yl)acetic acid
• STK503494
• ALBB-005604
• Phenyl(1H-tetrazol-1-yl)acetic Acid

• MDL： MFCD07186413
• Inchi： 1S/C9H8N4O2/c14-9(15)8(13-6-10-11-12-13)7-4-2-1-3-5-7/h1-6,8H,(H,14,15)
• InChI Key： SMVWFPKUWFVUKN-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 204.06500
• Monoisotopic Mass: 204.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.9A^2

Experimental Properties

• Density: 1.45
• Boiling Point: 421.4°C at 760 mmHg
• Flash Point: 208.7°C
• Refractive Index: 1.694
• PSA: 80.90000
• LogP: 0.34710

Phenyl(1H-tetrazol-1-yl)acetic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives